Ethyl 2-[2-(2-nitrophenyl)sulfinylacetyl]oxybenzoate
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Overview
Description
Ethyl 2-[2-(2-nitrophenyl)sulfinylacetyl]oxybenzoate is a useful research compound. Its molecular formula is C17H15NO7S and its molecular weight is 377.37. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Capacity and Kinetic Behavior
- The antioxidant capacity of dietary polyphenols, measured by the ABTS assay, which considers the kinetic behavior of antioxidants, highlights the importance of understanding the reactions of compounds like Ethyl 2-[2-(2-nitrophenyl)sulfinylacetyl]oxybenzoate in biological systems. This approach could provide insights into its potential antioxidant properties (Pérez‐Jiménez & Saura-Calixto, 2008).
C-S Bond Fission and Spectral Studies
- Research on alkyl [(substituted phenylsulfonyl)-methyl]-3-nitrobenzoates and their sulfinyl derivatives, involving spectral studies and discussions on carbon-sulfur bond fission, is directly relevant. These studies contribute to our understanding of the chemical behavior and potential applications of this compound in synthesizing various organic compounds (El-Bardan, 1992).
Peptide Synthesis
- The use of 2-(p-nitrophenylthio)ethyl group for carboxy-group protection in peptide synthesis, showcasing its advantages in selective removal and conversion, may offer a framework for utilizing this compound in similar synthetic applications (Amaral, 1969).
Heterocyclic Compounds Synthesis
- Research on the rearrangements of vinyl sulfones catalyzed by N-heterocyclic carbenes to generate isoxazolines and other heterocyclic compounds underlines the compound's potential role in facilitating complex organic syntheses (Atienza, Roth, & Scheidt, 2011).
Voltammetric Studies and pH-dependence
- Voltammetric studies on aromatic nitro compounds, focusing on the decay of the nitro radical anion in mixed media, can be pivotal for understanding the electrochemical properties of this compound. Such studies are essential for applications in electrochemistry and materials science (Carbajo et al., 2000).
Mechanism of Action
Target of Action
The targets of a compound are usually proteins such as enzymes or receptorsCompounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .
Biochemical Pathways
Similar compounds have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Properties
IUPAC Name |
ethyl 2-[2-(2-nitrophenyl)sulfinylacetyl]oxybenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO7S/c1-2-24-17(20)12-7-3-5-9-14(12)25-16(19)11-26(23)15-10-6-4-8-13(15)18(21)22/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWZXHNKCBPUKSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1OC(=O)CS(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.